1-(3,3-dimethylbutanoyl)-N-(4'-fluoro-3-biphenylyl)-3-piperidinecarboxamide

• IUPAC Name: 1-(3,3-dimethylbutanoyl)-N-[3-(4-fluorophenyl)phenyl]piperidine-3-carboxamide
• InChI: InChI=1S/C24H29FN2O2/c1-24(2,3)15-22(28)27-13-5-7-19(16-27)23(29)26-21-8-4-6-18(14-21)17-9-11-20(25)12-10-17/h4,6,8-12,14,19H,5,7,13,15-16H2,1-3H3,(H,26,29)
• InChI Key: LFKCVARIWBOARU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(=O)N1CCCC(C1)C(=O)NC2=CC=CC(=C2)C3=CC=C(C=C3)F
• Molecular Formula: C24H29FN2O2
• Molecular Weight: 396.5 g/mol

Description

1-(3,3-dimethylbutanoyl)-N-(4'-fluoro-3-biphenylyl)-3-piperidinecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of piperidinecarboxamide and is also known as MK-0773.

Mechanism of Action

The mechanism of action of 1-(3,3-dimethylbutanoyl)-N-(4'-fluoro-3-biphenylyl)-3-piperidinecarboxamide involves its binding to the ghrelin receptor and blocking its activation by ghrelin, a hormone that stimulates appetite and promotes food intake. By blocking the ghrelin receptor, this compound reduces food intake and promotes weight loss.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce food intake and body weight in animal models. This compound has also been found to improve glucose tolerance and insulin sensitivity, which are important factors in the development of metabolic disorders such as diabetes and obesity.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-(3,3-dimethylbutanoyl)-N-(4'-fluoro-3-biphenylyl)-3-piperidinecarboxamide in lab experiments is its selectivity for the ghrelin receptor. This compound has minimal effects on other receptors, which makes it a valuable tool for studying the role of the ghrelin receptor in various physiological processes. However, one of the limitations of this compound is its relatively short half-life, which may limit its effectiveness in long-term studies.

Future Directions

There are several future directions for research on 1-(3,3-dimethylbutanoyl)-N-(4'-fluoro-3-biphenylyl)-3-piperidinecarboxamide. One area of interest is the development of more potent and selective ghrelin receptor antagonists for the treatment of obesity and other metabolic disorders. Another area of research is the investigation of the role of the ghrelin receptor in other physiological processes, such as inflammation and immune function. Finally, the potential use of this compound in combination with other drugs for the treatment of metabolic disorders warrants further investigation.

Synthesis Methods

1-(3,3-dimethylbutanoyl)-N-(4'-fluoro-3-biphenylyl)-3-piperidinecarboxamide can be synthesized using a multi-step process. The first step involves the synthesis of 4'-fluoro-3-biphenylcarboxylic acid, which is then converted to its acid chloride derivative. In the second step, 1-(3,3-dimethylbutanoyl)-3-piperidinol is reacted with the acid chloride derivative to obtain the desired compound.

Scientific Research Applications

1-(3,3-dimethylbutanoyl)-N-(4'-fluoro-3-biphenylyl)-3-piperidinecarboxamide has been extensively studied for its potential applications in various fields. It has been found to be a potent and selective antagonist of the ghrelin receptor, which plays a crucial role in regulating food intake and energy homeostasis. This compound has also been investigated for its potential use in the treatment of obesity, diabetes, and other metabolic disorders.